Cas no 1820571-43-4 (1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl]methanamine hydrochloride)

• Product Name: 1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl]methanamine hydrochloride
• CAS No: 1820571-43-4
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• MDL: MFCD29034095
• CID: 5220828
• PubChem ID: 119057015
• Update Time: 2026-03-06

1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-(propan-2-yl)oxolan-2-yl]methanamine hydrochloride, cis
• 1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl]methanamine hydrochloride

• MDL： MFCD29034095
• Inchi： 1S/C8H17NO.ClH/c1-6(2)7-3-4-10-8(7)5-9;/h6-8H,3-5,9H2,1-2H3;1H/t7-,8+;/m1./s1
• InChI Key： RLQOIYORMFZOIG-WLYNEOFISA-N
• SMILES： C([C@@H]1OCC[C@@H]1C(C)C)N.Cl

Additional information on 1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl]methanamine hydrochloride

Introduction to 1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl)methanamine hydrochloride (CAS No. 1820571-43-4)

1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl)methanamine hydrochloride (CAS No. 1820571-43-4) is a meticulously synthesized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, characterized by its unique stereochemical configuration and functional groups, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl)methanamine hydrochloride incorporates a chiral oxolane ring, which is a key feature influencing its biological activity. The presence of the (2R,3R) configuration at the oxolane ring suggests a high degree of stereoselectivity, a critical factor in the design of biologically active molecules. This stereochemical purity is often achieved through advanced synthetic methodologies, including asymmetric catalysis and enantioselective reactions, which are at the forefront of modern organic synthesis.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands that can enhance the efficiency of asymmetric synthesis. The oxolane moiety in 1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl)methanamine hydrochloride serves as an excellent scaffold for such applications. Its rigid three-membered ring structure provides stability while allowing for selective interactions with other molecular entities. This has led to its incorporation in various catalytic systems, where it acts as a directing group or a recognition element.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical formulations. This salt form is particularly important in drug development, as it ensures better dissolution rates in biological fluids, thereby improving absorption and distribution within the body. The hydrochloride derivative also contributes to the compound's stability during storage and transportation, which is a crucial aspect of pharmaceutical quality control.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. 1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl)methanamine hydrochloride has been subjected to virtual screening and molecular docking studies to identify potential binding interactions with biological targets. These studies have revealed that the compound exhibits moderate affinity for certain enzymes and receptors, suggesting its potential as an intermediate in the synthesis of enzyme inhibitors or receptor modulators.

The propan-2-yl group attached to the oxolane ring introduces additional conformational flexibility to the molecule. This side chain can participate in various non-covalent interactions, such as hydrogen bonding and van der Waals forces, which are essential for molecular recognition processes. Such interactions are pivotal in designing molecules that can selectively bind to biological targets without causing off-target effects.

In the context of drug discovery, 1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl)methanamine hydrochloride represents an excellent starting point for structure-based drug design. Its unique structural features can be modified or incorporated into larger molecular frameworks to enhance pharmacological properties such as potency, selectivity, and pharmacokinetic profiles. Researchers are exploring its potential as a building block in the synthesis of novel therapeutic agents targeting various diseases.

The synthesis of 1-[(2R,3R)-3-(propan-2-yl)oxolan-2-yl)methanamine hydrochloride involves multiple steps that require precise control over reaction conditions and stereochemistry. The use of chiral catalysts and reagents ensures high enantiomeric purity, which is critical for biological activity. Recent innovations in flow chemistry have also enabled more efficient and scalable production of this compound, making it more accessible for industrial applications.

From a biochemical perspective, the methanamine group in this compound serves as a versatile handle for further functionalization. It can be easily modified through nucleophilic substitution reactions or incorporated into more complex structures via peptide coupling or other synthetic strategies. This adaptability makes 1-[(2R,3R)-3-(propan-2-yloxlane)]methylamine hydrochloride a valuable intermediate in medicinal chemistry.

The exploration of 1-[(*S*,*S*)]-methylamino-substituted oxolanes has opened new avenues in the development of chiral drugs with improved pharmacological profiles. These compounds have shown promise in preclinical studies as modulators of metabolic pathways and signaling cascades involved in diseases such as diabetes and neurodegenerative disorders. The stereochemical integrity provided by the oxolane ring ensures that these derivatives exhibit predictable biological responses.

In conclusion, 1-[(*S*,*S*)]-methylamino-substituted oxolanes, including 1-[(*S*,*S*)]-methylamino-substituted oxolanes, represent a class of compounds with significant potential in pharmaceutical research. Their unique structural features and stereochemical purity make them ideal candidates for further development into therapeutic agents. As synthetic methodologies continue to evolve, 1-[(*S*,*S*)]-methylamino-substituted oxolanes will undoubtedly play a crucial role in advancing drug discovery efforts worldwide.